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Compound of Interest

Compound Name: Thonzylamine

Cat. No.: B1214278 Get Quote

An In-depth Review of its Chemical Structure, Properties, and Pharmacological Profile

Abstract
Thonzylamine hydrochloride is a first-generation antihistamine of the ethylenediamine class,

recognized for its competitive antagonism of histamine H1 receptors. This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties, and

pharmacological characteristics. Detailed experimental protocols for the determination of key

properties and a description of its synthesis are provided for researchers. Furthermore, the

guide elucidates the mechanism of action through the histamine H1 receptor signaling pathway,

visualized using a detailed diagram. This document is intended to serve as a valuable resource

for scientists and professionals engaged in drug discovery and development.

Chemical Structure and Identification
Thonzylamine hydrochloride is the hydrochloride salt of thonzylamine. Its chemical structure

is characterized by a pyrimidine ring and a methoxy-substituted benzyl group linked by an

ethylenediamine backbone.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1214278?utm_src=pdf-interest
https://www.benchchem.com/product/b1214278?utm_src=pdf-body
https://www.benchchem.com/product/b1214278?utm_src=pdf-body
https://www.benchchem.com/product/b1214278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identification of Thonzylamine Hydrochloride

Identifier Value Citation

IUPAC Name

N'-[(4-methoxyphenyl)methyl]-

N,N-dimethyl-N'-pyrimidin-2-

ylethane-1,2-

diamine;hydrochloride

[1]

CAS Number 63-56-9 [1]

Molecular Formula C₁₆H₂₃ClN₄O [1]

SMILES
CN(C)CCN(CC1=CC=C(C=C1

)OC)C2=NC=CC=N2.Cl
[1]

InChI Key
HRYJPHOTGFERGT-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Thonzylamine hydrochloride is a white crystalline powder. A summary of its key

physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Thonzylamine Hydrochloride
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Property Value Citation

Molecular Weight 322.83 g/mol

Melting Point 173-176 °C

Solubility

Freely soluble in water; soluble

in alcohol and chloroform;

practically insoluble in ether.

pKa (Strongest Basic) 8.62 (Predicted)

LogP 2.4 (Predicted)

Appearance
White crystalline powder with a

faint odor.

pH (2% aqueous solution) 5.1-5.7

Experimental Protocols
Synthesis of Thonzylamine Hydrochloride
A representative synthesis of thonzylamine hydrochloride involves the reaction of 2-((p-

methoxybenzyl)amino)pyrimidine with sodamide, followed by treatment with 2-

(dimethylamino)ethyl chloride.

Experimental Workflow for Thonzylamine Synthesis

Step 1: Formation of the Sodium Salt

Step 2: Alkylation Step 3: Purification and Salt Formation

2-((p-methoxybenzyl)amino)pyrimidine

Toluene (reflux)
+

Sodamide

Sodium salt Thonzylamine (free base)+ 2-(dimethylamino)ethyl chloride

2-(dimethylamino)ethyl chloride

Extraction with dilute HCl Basification Ether extraction Vacuum distillation Thonzylamine HCl
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Click to download full resolution via product page

Caption: Synthetic route to Thonzylamine Hydrochloride.

Determination of Melting Point
The melting point of thonzylamine hydrochloride can be determined using the capillary melting

point method.

Methodology:

A small, finely powdered sample of thonzylamine hydrochloride is packed into a capillary

tube, sealed at one end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Determination of Solubility
The solubility of thonzylamine hydrochloride in various solvents can be determined using the

shake-flask method.

Methodology:

An excess amount of thonzylamine hydrochloride is added to a known volume of the

solvent (e.g., water, ethanol, chloroform, ether) in a sealed flask.

The flask is agitated at a constant temperature until equilibrium is reached.

The solution is filtered to remove undissolved solid.

The concentration of thonzylamine hydrochloride in the filtrate is determined using a

suitable analytical method, such as UV-Vis spectrophotometry.
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Determination of pKa
The pKa of thonzylamine hydrochloride can be determined by potentiometric titration.

Methodology:

A standard solution of thonzylamine hydrochloride is prepared in water.

The solution is titrated with a standard solution of a strong base (e.g., NaOH).

The pH of the solution is measured after each addition of the titrant using a calibrated pH

meter.

A titration curve (pH vs. volume of titrant) is plotted.

The pKa is determined from the pH at the half-equivalence point.

Pharmacology
Thonzylamine is a first-generation antihistamine with anticholinergic properties. It is used for

the symptomatic relief of allergic conditions such as hay fever and urticaria.

Mechanism of Action: Histamine H1 Receptor
Signaling Pathway
Thonzylamine hydrochloride exerts its therapeutic effect by acting as a competitive antagonist

at the histamine H1 receptor. Histamine, a key mediator in allergic reactions, normally binds to

H1 receptors, which are G-protein coupled receptors (GPCRs). This binding activates the Gq

alpha subunit, initiating a signaling cascade.

Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses to the endoplasmic reticulum, where

it binds to IP3 receptors, causing the release of intracellular calcium (Ca²⁺). DAG, along with

the increased intracellular Ca²⁺, activates protein kinase C (PKC). This signaling pathway

ultimately leads to the physiological effects of histamine, such as smooth muscle contraction,

increased vascular permeability, and sensory nerve stimulation.
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Thonzylamine, by blocking the binding of histamine to the H1 receptor, prevents the initiation

of this signaling cascade, thereby antagonizing the effects of histamine and alleviating allergic

symptoms.
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Caption: Thonzylamine HCl antagonism of the H1 receptor pathway.
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Conclusion
Thonzylamine hydrochloride remains a relevant compound for study within the field of

medicinal chemistry and pharmacology. This technical guide has provided a detailed summary

of its chemical and physical properties, along with methodologies for their determination. The

elucidation of its mechanism of action through the histamine H1 receptor signaling pathway

offers a clear understanding of its therapeutic effects. The information presented herein is

intended to support further research and development efforts involving this and related

antihistaminic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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